Cas no 2137951-06-3 (4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene)

• Product Name: 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene
• CAS No: 2137951-06-3
• MF: C₉H₃BrF₄
• MW: 267.017735719681
• CID: 5213110
• Update Time: 2026-03-06

4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene

• Inchi： 1S/C9H3BrF4/c10-7-2-1-6(8(11)5-7)3-4-9(12,13)14/h1-2,5H
• InChI Key： DHOGAOJFBKANJL-UHFFFAOYSA-N
• SMILES： C1(C#CC(F)(F)F)=CC=C(Br)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene

4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene: An Overview of Its Properties and Applications

4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene (CAS No. 2137951-06-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its bromo and fluoro substituents, as well as the trifluoropropynyl group, which collectively impart distinct chemical and physical properties.

The molecular formula of 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene is C₁₀H₅BrF₄, and its molecular weight is approximately 277.04 g/mol. The presence of the bromine atom and multiple fluorine atoms makes this compound highly reactive and suitable for a wide range of synthetic transformations. The trifluoropropynyl group, in particular, provides additional reactivity and stability, making it an attractive building block for the synthesis of more complex molecules.

In the context of pharmaceutical research, 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its use in the development of compounds with anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The unique combination of bromo and fluoro substituents, along with the trifluoropropynyl group, contributes to the enhanced biological activity observed in these derivatives.

Beyond its pharmaceutical applications, 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene has also found utility in materials science. Its high reactivity and stability make it an ideal candidate for the synthesis of functional materials with tailored properties. Researchers have utilized this compound to develop new polymers with improved thermal stability and mechanical strength. A notable example is a study published in Macromolecules, where a copolymer derived from 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene demonstrated exceptional performance in high-temperature applications.

The synthesis of 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene typically involves a multi-step process that begins with the bromination and fluorination of benzene followed by the introduction of the trifluoropropynyl group. Various methods have been reported for each step, with recent advancements focusing on improving yield and reducing environmental impact. For instance, a green chemistry approach using catalytic systems has shown promise in achieving higher yields while minimizing waste generation.

The physical properties of 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene, such as its melting point (approximately 85°C) and boiling point (around 200°C), are influenced by its molecular structure. These properties make it suitable for use in a variety of industrial processes where controlled temperature conditions are required. Additionally, its solubility in common organic solvents like dichloromethane and acetone facilitates its handling and processing in laboratory settings.

In terms of safety and handling, while 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene is not classified as a hazardous material under current regulations, standard precautions should be taken when working with this compound to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and goggles should be used to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials to maintain its stability.

The future prospects for 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene are promising. Ongoing research continues to explore new applications and derivatives that could further expand its utility. For example, recent studies have investigated its potential as a precursor for the synthesis of advanced materials with unique optical properties. These materials could find applications in fields such as optoelectronics and photonics.

In conclusion, 4-Bromo-2-fluoro-1-(3,3,3-trifluoroprop-1-ynyl)benzene (CAS No. 2137951-06-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for the development of novel drugs and functional materials with enhanced properties. As research continues to advance our understanding of this compound's capabilities, it is likely to play an increasingly important role in various scientific and industrial fields.